Cas no 2137936-91-3 (3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid)

• Product Name: 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid
• CAS No: 2137936-91-3
• MF: C₇H₉F₄NO₂
• MW: 215.145476102829
• CID: 6429088
• PubChem ID: 165789195
• Update Time: 2025-10-23

3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-788626
• 2137936-91-3
• 3-{[1-(difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid
• 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid

• Inchi： 1S/C7H9F4NO2/c8-4(9)6(1-2-6)12-3-7(10,11)5(13)14/h4,12H,1-3H2,(H,13,14)
• InChI Key： LVLVONKKGJSTEU-UHFFFAOYSA-N
• SMILES： FC(C1(CC1)NCC(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 215.05694118g/mol
• Monoisotopic Mass: 215.05694118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid (CAS: 2137936-91-3)

The compound 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid (CAS: 2137936-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the role of 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid as a promising candidate for the treatment of metabolic disorders. The compound's difluoromethyl and cyclopropyl moieties contribute to its stability and bioavailability, making it an attractive target for drug development. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and fluorination strategies, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid exhibits potent inhibitory effects on key enzymes involved in lipid metabolism. Specifically, it has been shown to modulate the activity of acetyl-CoA carboxylase (ACC), a critical enzyme in fatty acid synthesis. These findings suggest potential applications in the management of obesity and related metabolic syndromes.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable absorption and distribution characteristics. Animal models treated with 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid showed significant reductions in plasma triglyceride levels without adverse effects on liver function. These results underscore the compound's potential as a safe and effective therapeutic agent.

Despite these promising findings, challenges remain in scaling up the synthesis of 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid for clinical use. Researchers are currently exploring novel catalytic systems and purification methods to address these issues. Additionally, ongoing studies aim to elucidate the compound's long-term effects and potential drug-drug interactions.

In conclusion, 3-{[1-(Difluoromethyl)cyclopropyl]amino}-2,2-difluoropropanoic acid represents a significant advancement in the field of metabolic disorder therapeutics. Its unique chemical structure and promising preclinical data position it as a strong candidate for further development. Future research should focus on optimizing its synthesis, conducting comprehensive safety assessments, and advancing it through clinical trials.